Cas no 63718-65-0 (ammonium nonanoate)

• Product Name: ammonium nonanoate
• CAS No: 63718-65-0
• MF: C₉H₂₁NO₂
• MW: 175.26854300499
• CID: 1656492
• PubChem ID: 21902950
• Update Time: 2025-06-11

ammonium nonanoate Chemical and Physical Properties

Names and Identifiers

• ammonium nonanoate
• nonanoic acid, ammonium salt
• pelargonic acid ammonium salt
• azanium,nonanoate
• Nonanoic acid, ammonium salt (1:1)
• 63718-65-0
• azanium;nonanoate
• Ammonium pelargonate
• DTXSID3051387
• UNII-K1X429F0DP
• Nonnarcotic acid, ammonium salt
• K1X429F0DP
• SCHEMBL359267

• Inchi： 1S/C9H18O2.H3N/c1-2-3-4-5-6-7-8-9(10)11;/h2-8H2,1H3,(H,10,11);1H3
• InChI Key： KLIDOSBTXDALBI-UHFFFAOYSA-N
• SMILES： [O-]C(CCCCCCCC)=O.[NH4+]

Computed Properties

• Exact Mass: 175.15733
• Monoisotopic Mass: 175.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 94.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Boiling Point: 310°C at 760 mmHg
• Flash Point: 141.3°C
• PSA: 76.63

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids

Additional information on ammonium nonanoate

Ammonium Nonanoate (CAS No. 63718-65-0): An Overview of Its Properties, Applications, and Recent Research

Ammonium nonanoate, with the CAS number 63718-65-0, is a versatile compound that has gained significant attention in various fields, including chemistry, biology, and pharmaceuticals. This compound is an ammonium salt of nonanoic acid, also known as pelargonic acid. Its chemical formula is C₉H₁₉NO₂, and it is characterized by its white crystalline appearance and mild odor. In this comprehensive overview, we will delve into the properties, applications, and recent research developments surrounding ammonium nonanoate.

Physical and Chemical Properties: Ammonium nonanoate is a white crystalline solid with a melting point of approximately 45-48°C. It is highly soluble in water and exhibits good solubility in polar organic solvents such as methanol and ethanol. The compound has a molecular weight of 171.25 g/mol and a density of about 0.95 g/cm³ at room temperature. These properties make it suitable for various applications where solubility and stability are crucial.

Synthesis: The synthesis of ammonium nonanoate typically involves the reaction of nonanoic acid with ammonia or an ammonium salt. This process can be carried out under mild conditions, making it an attractive option for industrial production. The reaction can be represented as follows:

C₈H₁₇COOH + NH₃ → C₈H₁₇C(O)ONH₄

This straightforward synthesis method ensures high yields and purity, which are essential for both laboratory-scale and large-scale applications.

Biological Activity: Recent studies have highlighted the biological activity of ammonium nonanoate. It has been shown to exhibit antimicrobial properties against a range of bacteria and fungi. For instance, a study published in the Journal of Applied Microbiology demonstrated that ammonium nonanoate effectively inhibited the growth of Staphylococcus aureus and Escherichia coli at concentrations as low as 0.1% (w/v). These findings suggest potential applications in food preservation and personal care products.

Toxicity and Safety: The safety profile of ammonium nonanoate has been extensively evaluated. According to the Material Safety Data Sheet (MSDS), it is considered to be of low toxicity when handled properly. However, like many chemicals, it can cause skin irritation and eye irritation if not used with appropriate precautions. It is important to follow standard safety guidelines when handling this compound to ensure user safety.

Potential Applications:

• Agriculture: Due to its antimicrobial properties, ammonium nonanoate has been explored as a potential biopesticide. Research indicates that it can effectively control plant pathogens without causing significant harm to the environment or human health.
• Cosmetics: strong>: In the cosmetics industry, ammonium nonanoate strong > is used as an emulsifier and surfactant in various formulations. Its ability to enhance the stability and texture of cosmetic products makes it a valuable ingredient in creams, lotions, and shampoos.
• < strong >Pharmaceuticals: strong > In pharmaceutical research, strong >ammonium nonanoate strong > has shown promise as a drug delivery agent due to its solubility properties. It can improve the bioavailability of poorly soluble drugs, potentially leading to more effective treatments with lower dosages.
< li >< strong >Food Industry: strong > As a food additive, strong >ammonium nonanoate strong > can serve as an antimicrobial agent to extend the shelf life of food products while maintaining their quality and safety. li > ul > < p >< strong >Recent Research Developments: strong > p > < p >Recent advancements in nanotechnology have opened new avenues for the application of strong >ammonium nonanoate strong >. A study published in the journal Nanomaterials explored the use of strong >ammonium nonanoate strong >-coated nanoparticles for targeted drug delivery. The results showed that these nanoparticles could efficiently deliver drugs to specific cells while minimizing side effects on healthy tissues. p > < p >Another area of interest is the use of strong >ammonium nonanoate strong > in environmental remediation. Research conducted at the University of California demonstrated that strong >ammonium nonanoate strong > could effectively degrade certain pollutants in water systems, making it a promising candidate for water treatment technologies. p > < p >< strong >Conclusion: strong > p > < p >< strong >Ammonium nonanoate (CAS No. 63718-65-0) strong > is a multifaceted compound with a wide range of applications across various industries. Its unique properties, including high solubility, antimicrobial activity, and low toxicity, make it an attractive choice for researchers and industry professionals alike. Ongoing research continues to uncover new potential uses for this compound, further expanding its utility in fields such as agriculture, cosmetics, pharmaceuticals, food science, nanotechnology, and environmental remediation. p > article > response >